Cas no 268563-95-7 (2-(Z)-(4-{5-(Trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1H-inden-1(3H)-one)
2-(Z)-(4-{5-(Trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1H-inden-1(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 2-[(Z)-(4-{[5-(trifluoromethyl)-2-pyridinyl]oxy}phenyl)methylidene]-1H-inden-1(3H)-one
- 2-(Z)-(4-{5-(Trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1H-inden-1(3H)-one
-
- MDL: MFCD01567354
- Inchi: 1S/C22H14F3NO2/c23-22(24,25)17-7-10-20(26-13-17)28-18-8-5-14(6-9-18)11-16-12-15-3-1-2-4-19(15)21(16)27/h1-11,13H,12H2
- InChI Key: XFPMEXRSUKYZHA-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C=CC=C2)CC1=CC1=CC=C(OC2=NC=C(C(F)(F)F)C=C2)C=C1
2-(Z)-(4-{5-(Trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1H-inden-1(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | Z169915-0.5mg |
2-[(Z)-(4-{[5-(Trifluoromethyl)-2-pyridinyl]oxy}phenyl)methylidene]-1H-inden-1(3H)-one |
268563-95-7 | 0.5mg |
$ 50.00 | 2022-06-02 | ||
| TRC | Z169915-1mg |
2-[(Z)-(4-{[5-(Trifluoromethyl)-2-pyridinyl]oxy}phenyl)methylidene]-1H-inden-1(3H)-one |
268563-95-7 | 1mg |
$ 80.00 | 2022-06-02 | ||
| TRC | Z169915-2.5mg |
2-[(Z)-(4-{[5-(Trifluoromethyl)-2-pyridinyl]oxy}phenyl)methylidene]-1H-inden-1(3H)-one |
268563-95-7 | 2.5mg |
$ 155.00 | 2022-06-02 | ||
| abcr | AB162260-1 g |
2-((4-(5-Trifluoromethyl-2-pyridyloxy)phenyl)methylene)indan-1-one |
268563-95-7 | 1g |
€211.30 | 2022-06-11 | ||
| abcr | AB162260-5 g |
2-((4-(5-Trifluoromethyl-2-pyridyloxy)phenyl)methylene)indan-1-one |
268563-95-7 | 5g |
€377.50 | 2022-06-11 | ||
| abcr | AB162260-10 g |
2-((4-(5-Trifluoromethyl-2-pyridyloxy)phenyl)methylene)indan-1-one |
268563-95-7 | 10g |
€482.50 | 2022-06-11 | ||
| Matrix Scientific | 168902-1mg |
2-[(Z)-(4-{[5-(Trifluoromethyl)-2-pyridinyl]oxy}phenyl)methylidene]-1H-inden-1(3H)-one |
268563-95-7 | 1mg |
$90.00 | 2023-09-07 | ||
| Matrix Scientific | 168902-5mg |
2-[(Z)-(4-{[5-(Trifluoromethyl)-2-pyridinyl]oxy}phenyl)methylidene]-1H-inden-1(3H)-one |
268563-95-7 | 5mg |
$105.00 | 2023-09-07 | ||
| Matrix Scientific | 168902-10mg |
2-[(Z)-(4-{[5-(Trifluoromethyl)-2-pyridinyl]oxy}phenyl)methylidene]-1H-inden-1(3H)-one |
268563-95-7 | 10mg |
$146.00 | 2023-09-07 | ||
| Key Organics Ltd | MS-7381-1MG |
(2Z)-2-[(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)methylidene]-2,3-dihydro-1H-inden-1-one |
268563-95-7 | >90% | 1mg |
£37.00 | 2025-02-08 |
2-(Z)-(4-{5-(Trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1H-inden-1(3H)-one Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 2-(Z)-(4-{5-(Trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1H-inden-1(3H)-one
Introduction to 2-(Z)-(4-{5-(Trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1H-inden-1(3H)-one and Its Significance in Modern Chemical Biology
The compound with the CAS number 268563-95-7, identified as 2-(Z)-(4-{5-(Trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1H-inden-1(3H)-one, represents a fascinating molecule in the realm of chemical biology. This intricate structure, featuring a conjugated system of an indenone core linked to a phenyl ring substituted with a pyridinyloxy group, has garnered attention due to its potential applications in pharmaceutical research and drug development. The presence of a trifluoromethyl group on the pyridine ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further exploration.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in designing novel therapeutic agents. The indenone scaffold, known for its structural versatility and biological activity, has been extensively studied for its role in modulating various biological pathways. Specifically, indenones have shown promise in anticancer applications, particularly due to their ability to induce apoptosis and inhibit proliferation in cancer cells. The compound in question, with its unique substitution pattern, may offer a new perspective in this field.
The pyridinyloxy moiety introduces a polar region to the molecule, which can enhance binding affinity to biological targets. Pyridine derivatives are widely recognized for their role as pharmacophores in numerous drugs, including antiviral and antibacterial agents. By incorporating this group into the molecular framework, the compound may exhibit enhanced interaction with specific enzymes or receptors involved in disease pathways. This dual functionality—combining the bioactivity of indenone with the binding properties of pyridine—makes this compound a compelling subject for further investigation.
One of the most intriguing aspects of this molecule is its potential to act as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, particularly cancer. The structural features of 2-(Z)-(4-{5-(Trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1H-inden-1(3H)-one suggest that it may be able to modulate kinase activity by binding to specific pockets on the enzyme surface. Preliminary computational studies have indicated that this compound could exhibit high binding affinity to certain kinases, making it a promising lead for further development.
Moreover, the trifluoromethyl group is a well-known pharmacophore that enhances the potency and selectivity of many drugs. Its electron-withdrawing nature increases the metabolic stability of the molecule, reducing susceptibility to degradation by enzymes such as cytochrome P450. This characteristic is particularly valuable in drug design, as it allows for longer half-lives and improved bioavailability. The incorporation of this group into the molecular structure of 2-(Z)-(4-{5-(Trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1H-inden-1(3H)-one underscores its potential as a viable therapeutic agent.
In recent years, there has been significant interest in developing small-molecule inhibitors that target protein-protein interactions (PPIs). These interactions are essential for many biological processes but are often challenging to modulate with traditional small molecules due to their large and flat binding surfaces. However, compounds like 2-(Z)-(4-{5-(Trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1H-inden-1(3H)-one may offer novel approaches to disrupt these interactions. The rigid structure provided by the indenone core can serve as a scaffold for designing molecules that precisely fit into PPI interfaces, potentially leading to breakthroughs in treating diseases that involve aberrant protein-protein interactions.
The synthesis of this compound presents an interesting challenge due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecules. Techniques such as cross-coupling reactions and palladium catalysis have been instrumental in building the desired framework. Additionally, computational chemistry tools have enabled researchers to optimize synthetic routes by predicting reaction outcomes and minimizing unwanted side products. These advancements have made it possible to access novel compounds like 2-(Z)-(4-{5-(Trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1H-inden-1(3H)-one more efficiently than ever before.
Evaluation of the compound's biological activity is crucial for determining its therapeutic potential. In vitro assays have been conducted to assess its effects on various biological targets, including kinases and other enzymes relevant to disease pathways. Initial results suggest that 2-(Z)-(4-{5-(Trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1H-inden-1(3H)-one exhibits promising activity against certain kinases, with IC50 values comparable to those of known inhibitors. Further studies are needed to fully characterize its mechanism of action and assess its selectivity profile.
The pharmacokinetic properties of this compound are also under investigation. Parameters such as solubility, permeability, and metabolic stability are critical factors that determine whether a drug can reach effective concentrations at target sites within the body. Preliminary data indicate that modifications made to enhance lipophilicity may improve solubility while maintaining metabolic stability—a desirable balance for drug candidates. Additional studies focusing on formulation development will be necessary to optimize these properties further.
In conclusion,2-(Z)-(4-{5-(Trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1H-inden-1(3H)-one (CAS no 268563-95-7) represents a structurally unique and biologically potent molecule with significant potential in pharmaceutical research. Its combination of an indenone core with pyridinyloxy and trifluoromethyl substituents makes it an intriguing candidate for further development as a therapeutic agent targeting various diseases including cancer and disorders involving protein-protein interactions. Continued investigation into its synthesis، pharmacology، и pharmacokinetics will be essential steps toward realizing its full therapeutic potential.
268563-95-7 (2-(Z)-(4-{5-(Trifluoromethyl)-2-pyridinyloxy}phenyl)methylidene-1H-inden-1(3H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)